2-[(2-Ethoxyphenyl)amino]-2-oxoethyl (4-methylphenyl)acetate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C19H21NO4/c1-3-23-17-7-5-4-6-16(17)20-18(21)13-24-19(22)12-15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: WPSPPUXRRCTDQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)CC2=CC=C(C=C2)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

This compound contains an ethoxyphenyl group, an amine group, a ketone group, and a methylphenyl acetate group. The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an ethoxyphenylamine with a 4-methylphenyl acetic acid derivative. The exact method would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have regions of polarity due to the presence of the oxygen and nitrogen atoms, and regions of non-polarity due to the carbon and hydrogen atoms.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, including nucleophilic addition at the carbonyl group, substitution or elimination reactions at the ethoxyphenyl group, and acid-base reactions at the amine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it might have a certain solubility in water or organic solvents, a specific melting point or boiling point, and specific reactivities with other chemicals.

Scientific Research Applications

Synthesis and Chemical Reactions

• 2-(2-Methylphenyl)-2-oxoethyl acetates, similar to the compound , have been prepared via α-oxidation in acetic acid using palladium acetate as a catalyst (Chen, Ren, Zhang, & Zhang, 2016).
• Ethyl 2-arylamino-2-oxo-acetates, closely related to the specified compound, undergo reactions with dimethyl acetylenedicarboxylate to produce specific pyrrole derivatives (Yavari, Aghazadeh, & Tafazzoli, 2002).

Medicinal Chemistry and Drug Development

• Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, structurally related to the compound, has been synthesized and showed inhibition of cancer cell proliferation (Liu et al., 2018).
• OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) was used in synthesizing α-ketoamide derivatives, hinting at potential applications in medicinal chemistry (El‐Faham, Al Marhoon, Abdel-Megeed, & Albericio, 2013).

Solubility and Thermodynamics Studies

• The solubility of compounds such as ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate in various solvents has been studied, providing insights into the physical and chemical properties of similar compounds (Li, Han, & Zhao, 2016).

Structural Analysis and Molecular Modeling

• The crystal structure and DFT studies of ethyl 2-{4-[(2-ethoxy-2-oxoethyl)(phenyl)carbamoyl]-2-oxo-1,2-dihydroquinolin-1-yl}acetate have been analyzed, which helps in understanding the molecular architecture of related compounds (Baba et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should be followed to minimize risk.